Cas no 63972-19-0 (1,4,8,11-Tetraazacyclotetradecane-5,7-dione)

• Product name: 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
• CAS No: 63972-19-0
• MF: C₁₀H₂₀N₄O₂
• MW: 228.2914
• CID: 516143
• PubChem ID: 24860107

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
• 1,4,8,11-tetrazacyclotetradecane-5,7-dione
• 1,4,8,11-tetraazacyclotetradecane-12,14-dione
• 1,4,8,12-tetraazacyclotetradecane-5,7-dione
• 4,7,11,14-Tetraazacyclotetradecane-1,3-dione
• 5,7-dioxo-1,4,8,11-tetra-azacyclo-tetradecane
• cis-dioxocyclam
• Dioxocyclam
• IPS104
• DTXCID70136300
• AKOS016034880
• CS-0454490
• SCHEMBL243010
• DTXSID90213809
• 1,4,8,11-Tetraazacyclotetradecane-5,7-dione, 99%
• BGVLBVASHIQNIO-UHFFFAOYSA-N
• 5,7-dioxo-1,4,8,11-tetraazacyclotetradecane
• 63972-19-0

• MDL： MFCD00075005
• Inchi： InChI=1S/C10H20N4O2/c15-9-8-10(16)14-7-5-12-3-1-2-11-4-6-13-9/h11-12H,1-8H2,(H,13,15)(H,14,16)
• InChI Key： BGVLBVASHIQNIO-UHFFFAOYSA-N
• SMILES： C1CNCCNC(=O)CC(=O)NCCNC1

Computed Properties

• Exact Mass: 228.15900
• Monoisotopic Mass: 228.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.7
• Tautomer Count: 5
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.012
• Melting Point: 172-176 °C (lit.)
• Boiling Point: 552.1 °C at 760 mmHg
• Flash Point: 234.8 °C
• Refractive Index: 1.442
• PSA: 82.26000
• LogP: -0.49300
• Solubility: Not available

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S28; S36/37/39; S45
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R34

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1,4,8,11-Tetraazacyclotetradecane-5,7-dione

Recent Advances in the Study of 1,4,8,11-Tetraazacyclotetradecane-5,7-dione (CAS: 63972-19-0)

1,4,8,11-Tetraazacyclotetradecane-5,7-dione (CAS: 63972-19-0) is a macrocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. Recent studies have focused on its role as a chelating agent for metal ions, its use in the synthesis of novel therapeutic agents, and its potential in diagnostic imaging. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the key areas of research involving 1,4,8,11-Tetraazacyclotetradecane-5,7-dione is its ability to form stable complexes with transition metal ions, such as copper and nickel. These complexes have been investigated for their potential use in catalysis and as contrast agents in magnetic resonance imaging (MRI). A recent study published in the Journal of Inorganic Chemistry demonstrated that the copper(II) complex of this compound exhibits remarkable stability and redox activity, making it a promising candidate for catalytic applications in organic synthesis.

In the realm of medicinal chemistry, researchers have explored the antitumor properties of 1,4,8,11-Tetraazacyclotetradecane-5,7-dione derivatives. A 2023 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines, including breast and lung cancer. The study attributed these effects to the compound's ability to interfere with DNA replication and induce apoptosis in cancer cells. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

Another promising application of 1,4,8,11-Tetraazacyclotetradecane-5,7-dione is in the field of diagnostic imaging. Researchers have developed radiolabeled versions of this compound for use in positron emission tomography (PET) imaging. A recent preclinical study demonstrated that a gallium-68 labeled derivative of this compound showed high tumor uptake and favorable pharmacokinetics in animal models, indicating its potential as a PET tracer for cancer diagnosis.

Despite these promising developments, challenges remain in the clinical translation of 1,4,8,11-Tetraazacyclotetradecane-5,7-dione-based compounds. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and comprehensive preclinical studies. Nevertheless, the growing body of research on this compound underscores its versatility and potential in both therapeutic and diagnostic applications.

In conclusion, 1,4,8,11-Tetraazacyclotetradecane-5,7-dione (CAS: 63972-19-0) represents a valuable scaffold in chemical biology and medicinal chemistry. Its ability to form stable metal complexes, coupled with its biological activities, makes it a promising candidate for various applications. Future research should focus on optimizing its properties and exploring its potential in clinical settings.